Cas no 333312-08-6 (7,8-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid)
7,8-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid is a heterocyclic compound featuring a fused thienoquinoline scaffold with carboxylic acid functionality at the 2-position and methyl substituents at the 7- and 8-positions. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and medicinal chemistry. The carboxylic acid group allows for further derivatization, while the methyl groups enhance stability and influence reactivity. Its rigid aromatic framework is advantageous for applications in materials science, particularly in the development of optoelectronic materials. The compound’s well-defined structure and functional group compatibility make it suitable for targeted research in drug discovery and advanced material design.
![7,8-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid structure](https://www.kuujia.com/scimg/cas/333312-08-6x500.png)
333312-08-6 structure
Product name:7,8-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid
7,8-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 7,8-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid
- 7,8-dimethylthieno[2,3-b]quinoline-2-carboxylic acid
- Oprea1_662980
- 7,8-dimethylthieno[2,3-b]quinoline-2-carboxylicacid
- 333312-08-6
- BAS 02137206
- Oprea1_049591
- AKOS000300185
-
- Inchi: InChI=1S/C14H11NO2S/c1-7-3-4-9-5-10-6-11(14(16)17)18-13(10)15-12(9)8(7)2/h3-6H,1-2H3,(H,16,17)
- InChI Key: AVTYCVDJBULGNK-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 257.05104977Da
- Monoisotopic Mass: 257.05104977Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 78.4Ų
7,8-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1627248-5g |
7,8-Dimethylthieno[2,3-b]quinoline-2-carboxylic acid |
333312-08-6 | 98% | 5g |
¥10290.00 | 2024-05-18 | |
Chemenu | CM258559-5g |
7,8-Dimethylthieno[2,3-b]quinoline-2-carboxylic acid |
333312-08-6 | 97% | 5g |
$*** | 2023-05-30 |
7,8-Dimethyl-thieno[2,3-b]quinoline-2-carboxylic acid Related Literature
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Thorsten Glaser,Ioannis Liratzis,Roland Fröhlich Dalton Trans., 2005, 2892-2898
-
Jiale Huang,Mingyu Zhang,Jing Wang,Xijun Hu,Frank L. Y. Lam J. Mater. Chem. A, 2015,3, 789-796
-
Hui Yang,Kou-Sen Cao,Wen-Hua Zheng Chem. Commun., 2017,53, 3737-3740
-
Rae Hyung Kang,Jeong-Eun Jang,Seong Jae Kang,Michael J. Sailor,Seung Geun Yeo Nanoscale Horiz., 2020,5, 1213-1225
-
Margherita Barbero,Silvano Cadamuro,Stefano Dughera Green Chem., 2017,19, 1529-1535
-
6. A butterfly shaped organic heterojunction photocatalyst for effective photocatalytic CO2 reduction†Asif Hayat,Muhammad Sohail,Asma M. Alenad,Ahmad Irfan,Naghma Shaishta,Ashiq Hayat,Sunil Kumar Baburao Mane,Wasim Ullah Khan CrystEngComm, 2021,23, 4963-4974
-
Paul D. Boyle,Richard J. Puddephatt Chem. Commun., 2015,51, 10334-10336
-
Stella Totti,Mark C. Allenby,Susana Brito Dos Santos,Athanasios Mantalaris,Eirini G. Velliou RSC Adv., 2018,8, 20928-20940
-
Laura Rubio-Pérez,Manuel Iglesias,Julen Munárriz,Victor Polo,Pablo J. Sanz Miguel,Jesús J. Pérez-Torrente Chem. Commun., 2015,51, 9860-9863
-
Jie Yang,Yuxiang Mo,K. C. Lau,Y. Song,X. M. Qian,C. Y. Ng Phys. Chem. Chem. Phys., 2005,7, 1518-1526
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